Cas no 1536327-97-5 (tert-butyl 2-(2-hydroxypropyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-(2-hydroxypropyl)pyrrolidine-1-carboxylate
• CAS No: 1536327-97-5
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 5843398
• PubChem ID: 79540208
• Update Time: 2025-06-28

tert-butyl 2-(2-hydroxypropyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 2-(2-hydroxypropyl)-, 1,1-dimethylethyl ester
• tert-butyl 2-(2-hydroxypropyl)pyrrolidine-1-carboxylate
• 1536327-97-5
• AKOS018096049
• EN300-1879254
• CS-0293162
• DTXSID201144196

• Inchi： 1S/C12H23NO3/c1-9(14)8-10-6-5-7-13(10)11(15)16-12(2,3)4/h9-10,14H,5-8H2,1-4H3
• InChI Key： PEIYIQMKMZTUHV-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC1CC(O)C

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.047±0.06 g/cm3(Predicted)
• Boiling Point: 316.6±15.0 °C(Predicted)
• pka: 15.10±0.20(Predicted)

Additional information on tert-butyl 2-(2-hydroxypropyl)pyrrolidine-1-carboxylate

Professional Introduction to Tert-butyl 2-(2-hydroxypropyl)pyrrolidine-1-carboxylate (CAS No. 1536327-97-5)

Tert-butyl 2-(2-hydroxypropyl)pyrrolidine-1-carboxylate, a compound with the chemical identifier CAS No. 1536327-97-5, has garnered significant attention in the field of pharmaceutical chemistry and biomedicine due to its unique structural properties and potential applications. This compound, featuring a pyrrolidine core substituted with a tert-butyl group and a 2-hydroxypropyl moiety, exhibits intriguing chemical and biological characteristics that make it a promising candidate for various research and development initiatives.

The molecular structure of tert-butyl 2-(2-hydroxypropyl)pyrrolidine-1-carboxylate is meticulously designed to enhance its interactions with biological targets. The presence of the hydroxyl group in the 2-hydroxypropyl side chain introduces polarity, facilitating hydrogen bonding and improving solubility in polar solvents. This feature is particularly advantageous in drug design, as it can enhance the compound's bioavailability and binding affinity to biological receptors.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic behavior of tert-butyl 2-(2-hydroxypropyl)pyrrolidine-1-carboxylate with greater accuracy. Molecular dynamics simulations and quantum mechanical calculations have revealed that this compound exhibits favorable properties for oral administration, including efficient absorption and distribution throughout the body. These findings are consistent with experimental data obtained from preclinical studies, which demonstrate that the compound can reach target sites at therapeutic concentrations within a reasonable timeframe.

In the realm of medicinal chemistry, the pyrrolidine scaffold is well-known for its versatility in drug design. The tert-butyl group enhances metabolic stability, while the hydroxylpropyl moiety contributes to water solubility. This combination makes tert-butyl 2-(2-hydroxypropyl)pyrrolidine-1-carboxylate an excellent candidate for developing novel therapeutics targeting a wide range of diseases, including neurological disorders and inflammatory conditions.

Current research focuses on exploring the potential of tert-butyl 2-(2-hydroxypropyl)pyrrolidine-1-carboxylate as a lead compound for small-molecule drugs. Studies have shown that derivatives of this compound exhibit potent inhibitory effects on key enzymes involved in disease pathways. For instance, modifications to the hydroxyl group have been found to enhance binding affinity to specific proteases, making it a promising candidate for antiviral and anti-inflammatory treatments.

The synthesis of tert-butyl 2-(2-hydroxypropyl)pyrrolidine-1-carboxylate presents unique challenges due to its complex structure. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on an industrial scale. Catalytic processes and enantioselective synthesis techniques have been employed to achieve high yields and purity levels, ensuring that the compound meets stringent pharmaceutical standards.

The biopharmaceutical industry has taken note of the potential applications of tert-butyl 2-(2-hydroxypropyl)pyrrolidine-1-carboxylate. Several pharmaceutical companies are currently conducting clinical trials to evaluate its efficacy and safety in treating various conditions. Preliminary results from these trials are highly encouraging, suggesting that this compound could revolutionize therapeutic approaches in several medical fields.

The environmental impact of synthesizing and using tert-butyl 2-(2-hydroxypropyl)pyrrolidine-1-carboxylate is also a critical consideration. Researchers are exploring green chemistry principles to minimize waste and reduce energy consumption during production. These efforts align with global initiatives aimed at promoting sustainable practices in pharmaceutical manufacturing.

In conclusion, tert-butyl 2-(2-hydroxypropyl)pyrrolidine-1-carboxylate (CAS No. 1536327-97-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with promising preclinical results, make it a valuable asset in the development of novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing medical challenges of our time.